Cas no 29868-44-8 (β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI))

β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI) structure
29868-44-8 structure
Product Name:β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI)
CAS No:29868-44-8
MF:C17H20O8
MW:352.335906028748
CID:277603
Update Time:2024-03-01

β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI)
    • Glucopyranoside,4,8-dihydroxy-6-methyl-1-naphthyl, b-D- (8CI)
    • Rossoliside
    • CID 101683333
    • β-D-Glucopyranoside, 4,8-dihydroxy-6-methyl-1-naphthalenyl (9CI)
    • Inchi: 1S/C17H20O8/c1-7-4-8-9(19)2-3-11(13(8)10(20)5-7)24-17-16(23)15(22)14(21)12(6-18)25-17/h2-5,12,14-23H,6H2,1H3/t12-,14-,15+,16-,17-/m1/s1
    • InChI Key: WTSSDILBTNLFAD-USACIQFYSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C(C2C=C(C)C=C(C1=2)O)O

Computed Properties

  • Exact Mass: 352.116
  • Monoisotopic Mass: 352.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140
  • XLogP3: -0.0430000000000007

Experimental Properties

  • Density: 1.574±0.06 g/cm3(Predicted)
  • Boiling Point: 700.5±60.0 °C(Predicted)
  • pka: 9.29±0.40(Predicted)
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